Cas no 894043-59-5 (2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

2-{6-(3,4-Dimethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is a heterocyclic compound featuring a triazolopyridazine core substituted with a 3,4-dimethoxyphenyl group and a thioacetamide side chain. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, due to the triazolopyridazine scaffold's known bioactivity. The presence of sulfur and acetamide functionalities may enhance binding interactions with biological targets, while the dimethoxyphenyl moiety could influence solubility and pharmacokinetic properties. The compound is of interest for further research in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. Its synthetic versatility allows for structural modifications to optimize activity and selectivity.
2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide structure
894043-59-5 structure
Product Name:2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
CAS No:894043-59-5
MF:C15H15N5O3S
MW:345.376301050186
CID:6521586
Update Time:2025-10-16

2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
    • Acetamide, 2-[[6-(3,4-dimethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
    • Inchi: 1S/C15H15N5O3S/c1-22-11-5-3-9(7-12(11)23-2)10-4-6-14-17-18-15(20(14)19-10)24-8-13(16)21/h3-7H,8H2,1-2H3,(H2,16,21)
    • InChI Key: XKXJNPNSXIAXHT-UHFFFAOYSA-N
    • SMILES: C(N)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C(OC)C(OC)=C1)=N2

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • pka: 14.99±0.40(Predicted)

2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2506-0323-2μmol
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894043-59-5 90%+
2μl
$57.0 2023-05-18
Life Chemicals
F2506-0323-5μmol
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894043-59-5 90%+
5μl
$63.0 2023-05-18
Life Chemicals
F2506-0323-10μmol
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894043-59-5 90%+
10μl
$69.0 2023-05-18
Life Chemicals
F2506-0323-20μmol
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894043-59-5 90%+
20μl
$79.0 2023-05-18
Life Chemicals
F2506-0323-1mg
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894043-59-5 90%+
1mg
$54.0 2023-05-18
Life Chemicals
F2506-0323-2mg
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894043-59-5 90%+
2mg
$59.0 2023-05-18
Life Chemicals
F2506-0323-3mg
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894043-59-5 90%+
3mg
$63.0 2023-05-18
Life Chemicals
F2506-0323-4mg
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894043-59-5 90%+
4mg
$66.0 2023-05-18
Life Chemicals
F2506-0323-5mg
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894043-59-5 90%+
5mg
$69.0 2023-05-18
Life Chemicals
F2506-0323-10mg
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894043-59-5 90%+
10mg
$79.0 2023-05-18

Additional information on 2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Research Brief on 2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 894043-59-5)

In recent years, the compound 2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 894043-59-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

The compound, which features a triazolopyridazine core linked to a dimethoxyphenyl group via a sulfanylacetamide bridge, has been investigated for its role as a modulator of various biological pathways. Recent studies have highlighted its potential as an inhibitor of specific kinases and enzymes involved in inflammatory and oncogenic processes. The unique structural features of this compound contribute to its selectivity and potency, making it a promising candidate for further drug development.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed more efficient methods to produce 2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide with higher yields and purity, facilitating its use in preclinical studies. These improvements have also enabled the exploration of structural analogs to enhance its pharmacological properties.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific molecular targets. For instance, it has shown inhibitory activity against certain protein kinases that are overexpressed in cancer cells, leading to reduced cell proliferation and induction of apoptosis. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, where it has exhibited potential in reducing cytokine production and tissue damage.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and comprehensive pharmacokinetic studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide represents a valuable scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity profile make it a compelling subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its drug-like properties, and evaluating its safety and efficacy in more complex biological systems.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.